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Compound of Interest

Compound Name: Isobutylsulfamoyl Chloride

Cat. No.: B1321835 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This document provides immediate, essential safety and logistical

information for Isobutylsulfamoyl Chloride, including operational and disposal plans, to

ensure laboratory safety and build confidence in chemical handling protocols.

Chemical Profile:

Property Value

Chemical Name Isobutylsulfamoyl Chloride

CAS Number 26118-68-3

Molecular Formula C₄H₁₀ClNO₂S

Molecular Weight 171.64 g/mol

Appearance Liquid

Hazard Identification and Personal Protective
Equipment (PPE)
Isobutylsulfamoyl Chloride is a corrosive and reactive compound that requires stringent

safety measures to prevent exposure. The primary hazards include severe skin burns, eye

damage, and potential fatality if inhaled.[1][2][3] It is also harmful if swallowed and may be
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corrosive to metals.[1] The material is extremely destructive to the tissues of the mucous

membranes and upper respiratory tract.[4][5]

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is crucial for mitigating the risks associated with

Isobutylsulfamoyl Chloride. The following table outlines the necessary protective gear.

Body Part Required PPE
Specifications and
Rationale

Respiratory
Full-face respirator with

appropriate cartridges

To protect against inhalation of

harmful vapors and mists.[1][6]

[7] A NIOSH-approved

respirator is recommended.

Eyes & Face
Chemical safety goggles and a

face shield

Provides a robust barrier

against splashes and vapors,

preventing severe eye

damage.[2]

Hands
Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene)

Must be inspected before each

use to ensure integrity.[2]

Double gloving is

recommended for added

protection.

Body
Chemical-resistant suit or

apron over a lab coat

A complete suit protecting

against chemical splashes is

necessary.[2] Flame-retardant

and antistatic protective

clothing should be considered.

Feet
Chemical-resistant, steel-toed

boots

To protect against spills and

falling objects.
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The following diagram outlines the standard operating procedure for safely handling

Isobutylsulfamoyl Chloride in a laboratory setting.

Workflow for Handling Isobutylsulfamoyl Chloride

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Don Appropriate PPE

Verify Fume Hood Functionality

Exposure Response

Ensure Spill Kit is Accessible

Dispense in Fume Hood

Perform Reaction Under Inert Atmosphere

Spill ResponseDecontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Doff PPE Correctly
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Isobutylsulfamoyl Chloride.

Detailed Protocols
1. Pre-Handling Protocol:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

PPE Donning: Put on all required PPE as specified in the table above. Ensure a proper fit for

all equipment.

Fume Hood Verification: Work must be conducted in a certified chemical fume hood.[8] Verify

that the fume hood is functioning correctly and the sash is at the appropriate height.

Emergency Equipment: Locate and ensure the accessibility of the nearest safety shower,

eyewash station, and fire extinguisher.[8]

Spill Kit: Have a spill kit readily available that is appropriate for reactive acid chlorides. This

should include an inert absorbent material like sand or vermiculite.[1]

2. Handling and Experimental Protocol:

Inert Atmosphere: Isobutylsulfamoyl Chloride is moisture-sensitive and can decompose in

contact with water to liberate toxic gases.[1][5] All handling and reactions should be

performed under an inert atmosphere (e.g., nitrogen or argon).

Dispensing: Use only non-sparking tools and explosion-proof equipment.[1] Carefully

dispense the required amount within the chemical fume hood. Keep the container tightly

closed when not in use.[8]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong acids, and

bases.[1][8]

3. Post-Handling and Disposal Protocol:
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Decontamination: Decontaminate all glassware and surfaces that have come into contact

with Isobutylsulfamoyl Chloride. Use a suitable solvent (e.g., isopropanol) followed by a

thorough wash with soap and water, all within the fume hood.

Waste Disposal: Dispose of all contaminated materials, including empty containers and

disposable PPE, in a designated, labeled hazardous waste container.[2][4] Do not mix with

other waste streams.[4] All waste must be disposed of in accordance with local, state, and

federal regulations.[4]

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Typically,

gloves are removed first, followed by the gown, face shield, goggles, and respirator. Wash

hands thoroughly with soap and water after removing all PPE.[2]

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated, but do not create strong drafts that could spread

the chemical.

Contain: If it is safe to do so, contain the spill using an inert absorbent material such as dry

sand or vermiculite.[1] Do not use combustible materials like paper towels.

Neutralize: For small spills, a suitable neutralizing agent may be used with caution, but this

should only be done by trained personnel.

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[1][8]

Decontaminate: Decontaminate the spill area thoroughly.

Exposure Response:
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][9]

Skin Contact

Immediately remove all contaminated clothing.

[1] Flush the affected area with copious

amounts of water for at least 15 minutes.[8]

Seek immediate medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[8] Remove contact lenses if present and easy

to do.[1] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[1][8] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[2] Seek immediate

medical attention.

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling Isobutylsulfamoyl Chloride and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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